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Compound of Interest

Compound Name: CP-471474

Cat. No.: B1669501

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of CP-471474, a potent
pan-matrix metalloproteinase (MMP) inhibitor, in preclinical animal studies. The following
sections detail its mechanism of action, summarize available dosage and pharmacokinetic
data, and provide detailed experimental protocols.

Mechanism of Action

CP-471474 is a broad-spectrum inhibitor of matrix metalloproteinases, a family of zinc-
dependent endopeptidases involved in the degradation of extracellular matrix components.
Dysregulation of MMP activity is implicated in various pathological processes, including
inflammation, tissue remodeling, and cancer metastasis. CP-471474 exhibits potent inhibitory
activity against several MMPs, with the following reported IC50 values:

MMP Target IC50 (nM)
MMP-2 0.7
MMP-13 0.9
MMP-9 13

MMP-3 16

MMP-1 1170
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By inhibiting these enzymes, CP-471474 can modulate cellular signaling pathways involved in
inflammation, angiogenesis, and tissue degradation.

Signaling Pathway of MMP Inhibition

The following diagram illustrates the general signaling pathway affected by pan-MMP inhibitors
like CP-471474.
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 To cite this document: BenchChem. [Application Notes and Protocols for CP-471474 in
Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669501#cp-471474-dosage-for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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